2-Tert-butylpyrimidine-4-carbaldehyde
Description
2-Tert-butylpyrimidine-4-carbaldehyde: is an organic compound with the molecular formula C₉H₁₂N₂O . It is a derivative of pyrimidine, a heterocyclic aromatic organic compound similar to pyridine. The tert-butyl group attached to the pyrimidine ring enhances its steric properties, making it a valuable intermediate in various chemical reactions and applications.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-Tert-butylpyrimidine-4-carbaldehyde typically involves the reaction of tert-butyl methyl ketone with tert-butyronitrile. This reaction is facilitated by the presence of
Properties
Molecular Formula |
C9H12N2O |
|---|---|
Molecular Weight |
164.20 g/mol |
IUPAC Name |
2-tert-butylpyrimidine-4-carbaldehyde |
InChI |
InChI=1S/C9H12N2O/c1-9(2,3)8-10-5-4-7(6-12)11-8/h4-6H,1-3H3 |
InChI Key |
KKQBERPXOGSLFR-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1=NC=CC(=N1)C=O |
Origin of Product |
United States |
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